5-(4-chlorobenzylidene)-3-(2-methoxyphenyl)-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5Z)-5-[(4-chlorophenyl)methylidene]-3-(2-methoxyphenyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C17H12ClNO3S/c1-22-14-5-3-2-4-13(14)19-16(20)15(23-17(19)21)10-11-6-8-12(18)9-7-11/h2-10H,1H3/b15-10-
• InChI Key: RQSBJIWVEBCHTD-GDNBJRDFSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=O)C(=CC3=CC=C(C=C3)Cl)SC2=O
• Isomeric SMILES: COC1=CC=CC=C1N2C(=O)/C(=C/C3=CC=C(C=C3)Cl)/SC2=O
• Molecular Formula: C17H12ClNO3S
• Molecular Weight: 345.8 g/mol

Description

5-(4-chlorobenzylidene)-3-(2-methoxyphenyl)-1,3-thiazolidine-2,4-dione is a chemical compound that has gained significant attention in the field of scientific research. The compound is also known as CBZTZ and is a thiazolidinedione derivative. CBZTZ has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The exact mechanism of action of CBZTZ is not fully understood. However, studies have suggested that the compound may act by inhibiting the activity of the enzyme aldose reductase, which is involved in the formation of advanced glycation end products (AGEs). AGEs have been implicated in the development of various diseases, including diabetes, Alzheimer's disease, and cancer.
Biochemical and Physiological Effects:
CBZTZ has been shown to exhibit various biochemical and physiological effects. The compound has been shown to decrease the levels of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). CBZTZ has also been shown to decrease the levels of oxidative stress markers, such as malondialdehyde (MDA) and nitric oxide (NO). Additionally, CBZTZ has been shown to increase the levels of the antioxidant enzyme superoxide dismutase (SOD).

Advantages and Limitations for Lab Experiments

One of the advantages of CBZTZ is its potential use as a therapeutic agent for various diseases. The compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-diabetic properties, making it a promising candidate for drug development. However, one of the limitations of CBZTZ is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on CBZTZ. One potential direction is to study the compound's potential use as an anticonvulsant and anti-epileptic agent. Another potential direction is to investigate the compound's mechanism of action in more detail, particularly its effects on aldose reductase activity. Additionally, further studies are needed to determine the optimal dosages and administration routes for CBZTZ in vivo.

Scientific Research Applications

CBZTZ has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. The compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-diabetic properties. CBZTZ has also been studied for its potential use as an anticonvulsant and anti-epileptic agent.